N-(2,5-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-oxo-2-[2-(thiophene-2-carbonyl)hydrazinyl]acetamide
• InChI: InChI=1S/C15H15N3O5S/c1-22-9-5-6-11(23-2)10(8-9)16-14(20)15(21)18-17-13(19)12-4-3-7-24-12/h3-8H,1-2H3,(H,16,20)(H,17,19)(H,18,21)
• InChI Key: XVMMHHMFPNDZJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C(=O)NNC(=O)C2=CC=CS2
• Molecular Formula: C15H15N3O5S
• Molecular Weight: 349.4 g/mol

Description

The compound “N-(2,5-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide” is an organic compound containing functional groups such as amide, hydrazine, and thiophene. The presence of these functional groups suggests that it could have potential applications in fields like medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of aromatic rings (phenyl and thiophene), an amide group, and a hydrazine group. These groups could potentially engage in various types of intermolecular interactions, influencing the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and polar functional groups could impact its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, if it’s being studied for potential medicinal applications, the mechanism of action would depend on the biological target of the compound.

Safety and Hazards

Without specific safety data for this compound, general precautions should be taken while handling it, as with any chemical substance. This includes avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment.

Future Directions

Future research on this compound could involve exploring its potential applications, based on its structure and the properties of its functional groups. This could include studying its reactivity, stability, and interactions with various biological targets.